sodium;4,6-dimethylpyrimidine-2-thiolate

Coordination chemistry Platinum complexes Steric control

Platinum-resistant ovarian cancer research demands structurally homogeneous metal complexes for reproducible SAR. Unsubstituted pyrimidine-2-thiolate yields dinuclear species, confounding screening. Sodium 4,6-dimethylpyrimidine-2-thiolate eliminates this: • Exclusive mononuclear trans-bis-chelate Pt(II) formation-validated by XRD • 7-fold superior activity vs cisplatin in A2780cisR cells • Clean spectroscopic benchmarking & predictable yields High-purity sodium salt for enhanced solubility. For medicinal inorganic chemistry & anti-TB metallodrug programs.

Molecular Formula C6H7N2NaS
Molecular Weight 162.19 g/mol
Cat. No. B7947161
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Namesodium;4,6-dimethylpyrimidine-2-thiolate
Molecular FormulaC6H7N2NaS
Molecular Weight162.19 g/mol
Structural Identifiers
SMILESCC1=CC(=NC(=N1)[S-])C.[Na+]
InChIInChI=1S/C6H8N2S.Na/c1-4-3-5(2)8-6(9)7-4;/h3H,1-2H3,(H,7,8,9);/q;+1/p-1
InChIKeyHUDKHPCVAMVYEQ-UHFFFAOYSA-M
Commercial & Availability
Standard Pack Sizes250 mg / 1 g / 5 g / 100 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Sodium 4,6-Dimethylpyrimidine-2-Thiolate: Procurement-Relevant Baseline for Coordination Chemistry


Sodium 4,6-dimethylpyrimidine-2-thiolate (CAS 41840-27-1; molecular formula C₆H₇N₂NaS; MW 162.19) is the sodium salt of 4,6-dimethylpyrimidine-2-thiol, a heterocyclic thiolate ligand bearing symmetric methyl substituents at the pyrimidine 4- and 6-positions [1]. The compound serves as a versatile precursor for the in situ generation of the 4,6-dimethylpyrimidine-2-thiolate anion, which coordinates to transition metals via its sulfur (thiolate) and/or ring nitrogen atoms to form stable metal complexes [2]. Its sodium salt form provides enhanced solubility in polar solvents and convenient handling compared to the free thiol, making it the preferred reagent form for coordination chemistry, medicinal inorganic chemistry, and catalytic applications .

Ligand Precursor In situ generation of 4,6-dimethylpyrimidine-2-thiolate anion for transition metal coordination
Sodium Salt Form Enhanced polar-solvent handling over free thiol; supports aqueous/organic synthesis workflows
Steric Control Enables exclusive mononuclear trans-bis-chelate Pt(II)/Pd(II) complexes, avoiding dinuclear byproducts

Why 4,6-Dimethyl Substitution Outperforms Generic Pyrimidine-2-Thiolates in Metal Coordination


The two methyl groups at the 4- and 6-positions of the pyrimidine ring are not inert spectators; they impose steric constraints that fundamentally alter the nuclearity, geometry, and product selectivity of metal complexes relative to unsubstituted or mono-substituted pyrimidine-2-thiolates [1]. In platinum coordination chemistry, 4,6-dimethylpyrimidine-2-thiolate exclusively yields mononuclear trans-bis-chelate complexes by suppressing dinuclear species formation—a steric outcome not observed with the parent pyrimidine-2-thiolate or 4-methylpyrimidine-2-thiolate [2]. Furthermore, in the context of anticancer metallodrug development, the 4,6-dimethylpyrimidine-2-thione ligand confers up to 7-fold superior activity against cisplatin-resistant ovarian cancer cells compared to cisplatin itself, a resistance-breaking property not uniformly shared by other heterocyclic thiones (e.g., benzothiazole-2-thione, S-4,6-dihydroxypyrimidine-2-thione) evaluated in the same study [3].

4,6-Dimethylpyrimidine-2-thiolate (Target) Exclusive mononuclear trans-Pt(II) products; reported resistance-breaking profile in cisplatin-resistant ovarian cancer models
Unsubstituted pyrimidine-2-thiolate Forms dinuclear cis-Pt(III)₂ complexes as major product; nuclearity and activity profile may not transfer
4,6-Dimethylpyrimidine-2-thiolate (Target) Predictable mononuclear scaffold; reported differential vibriocidal and anti-TB activity in metal complexes
4-Methylpyrimidine-2-thiolate / other thiones Mixed dinuclear/mononuclear products; resistance-breaking activity not consistently shared across heterocyclic thiones

Quantitative Differentiation Evidence Against Closest Structural and Functional Analogs


Steric Enforcement of Mononuclear Pt(II) Geometry vs. Dinuclear Analogs

A direct head-to-head synthetic comparison demonstrated that the steric bulk of the 4,6-dimethyl groups exerts decisive control over platinum complex nuclearity. Reaction of K₂[PtCl₄] with unsubstituted pyrimidine-2-thiol (pymSH) yields the dinuclear cis-[Ptᴵᴵᴵ₂Cl₂(pymS)₄] (1) as the major product. The 4-methylpyrimidine-2-thiolate (4-mpymS) produces a mixture of dinuclear [Pt₂Cl₂(4-mpymS)₄] (4) and mononuclear trans-[Pt(4-mpymS)₂] (5). In contrast, 4,6-dimethylpyrimidine-2-thiol (4,6-dmpymSH) gives exclusively the mononuclear trans-[Pt(4,6-dmpymS)₂] (7), with no dinuclear species detected [1]. This sterically driven nuclearity switch directly impacts the physicochemical properties, solubility, and biological accessibility of the resulting metal complexes.

Nuclearity control
Head-to-head
Exclusive mononuclear trans-[Pt(4,6-dmpymS)₂]; no dinuclear species
Supports predictable mononuclear complex synthesis
Direct synthetic comparison vs. unsubstituted and 4-methyl analogs
Coordination chemistry Platinum complexes Steric control Ligand design

Superior Activity Against Cisplatin-Resistant Ovarian Cancer Cells

In a study directly comparing eight different heterocyclic thione ligands, trans-[M(SN)₂P₂] complexes (M = Pt, Pd) bearing the 4,6-dimethylpyrimidine-2-thione ligand (generated in situ from the sodium salt) were evaluated for antiproliferative activity against human ovarian cancer cell lines A2780 (cisplatin-sensitive) and A2780cisR (cisplatin-resistant). The complexes exhibited IC₅₀ values against A2780 cells comparable to cisplatin. Critically, against the cisplatin-resistant A2780cisR line, these compounds showed up to 7-fold higher activity than cisplatin [1]. This resistance-breaking property was evaluated across ten complexes and is a specific feature of this ligand class, not uniformly shared by other thiones (benzothiazole-2-thione, S-4,6-dihydroxypyrimidine-2-thione, S-1,3,4-thiadiazole-2-thione) tested under identical conditions.

Resistance-breaking activity
Cross-study comparable
Up to 7-fold higher activity vs. cisplatin in A2780cisR cells
Supports cisplatin-resistance research models
In vitro cell viability assay; Pt-thionate complexes
Anticancer metallodrugs Cisplatin resistance Ovarian cancer Thionate complexes

Differential Vibriocidal Potency for Halophilic vs. Non-Halophilic Strain Discrimination

4,6-Dimethylpyrimidine-2-thiol (4,6-DMPT; the conjugate acid of the target thiolate) demonstrated differential vibriocidal activity when tested against 21 halophilic and 16 non-halophilic Vibrio clinical isolates. The mean MIC and MBC for halophilic strains were 32 μg/mL, whereas non-halophilic strains required 64 μg/mL—a consistent 2-fold differential [1]. This differential sensitivity enables in vitro discrimination between these two clinically and ecologically distinct Vibrio groups, complementing traditional markers such as growth on TCBS/CLED media, pteridine sensitivity, crystal violet, and Tween 80 hydrolysis [1]. The in vivo acute toxicity (LD₅₀) in mice was determined as 300 mg/kg body weight [1].

Halophilic differential
Head-to-head
MIC 32 µg/mL halophilic vs. 64 µg/mL non-halophilic vibrios
Supports Vibrio species differential screening
Across 37 clinical isolates; broth microdilution
Antimicrobial Vibrio Diagnostic differentiation Halophilic

Anti-Tubercular Activity Superior to the Second-Line Drug Cycloserine

Ruthenium(II) complexes of general formula [Ru(Spym)(bipy)(P–P)]PF₆, where Spym = pyrimidine-2-thiolate anion, were evaluated for anti-Mycobacterium tuberculosis activity. All three complexes displayed MIC values against M. tuberculosis H37Rv that were more potent (lower MIC) than cycloserine, a WHO-recommended second-line drug used in the treatment of multidrug-resistant tuberculosis (MDR-TB) [1]. While this study employed the unsubstituted pyrimidine-2-thiolate, the 4,6-dimethyl analog has been separately demonstrated to form analogous Pt(II) complexes with anti-TB activity against the same H37RV strain [2], establishing a comparative framework wherein the 4,6-dimethyl substitution pattern provides the additional steric control benefits documented in Evidence Item 1.

Anti-TB class inference
Class-level
Reported MIC lower than cycloserine (Ru analog); Pt-dimethyl analog active against H37Rv
May support anti-TB metal complex screening
Validation of 4,6-dimethyl Pt(II) complexes needed
Antitubercular Ruthenium complexes Pyrimidine-2-thiolate Drug-resistant TB

Unique Helical Supramolecular Hg(II) Polymer for Mercury Sequestration

X-ray crystallographic analysis revealed that 4,6-dimethylpyrimidine-2-thiol (as the thiolate) reacts with mercury to form a multinuclear complex (HgL₂)ₙ characterized by an open HgN₃S₂ coordination core and a helix-like supramolecular polymerization through repetitive distant Hg(sp³d)···N(sp²) interactions along the crystallographic b-axis. The complex crystallizes in the monoclinic space group P2₁/c with unit cell parameters a = 11.808(2), b = 9.198(2), c = 14.702(3) Å, β = 112.19(3)°, Z = 4 (monomers) [1]. This helical supramolecular architecture is structurally distinct from conventional Hg-thiolate complexes (e.g., Hg-cysteine or Hg-glutathione motifs) that form discrete molecular species or simple polymeric chains. The free ligand additionally demonstrated potent inhibition of all common Gram-negative bacteria tested [1], suggesting potential ancillary antimicrobial benefit in antidote applications.

Mercury sequestration structure
Reported
Helical polymer (HgL₂)ₙ via Hg···N interactions; space group P2₁/c
Supports metal-sequestration polymer research
X-ray crystallography; solution dissociation confirmed
Mercury poisoning Antidote Supramolecular chemistry Helical polymer

High-Impact Application Scenarios Based on Differentiation Evidence


Cisplatin-Resistance-Breaking Pt(II)/Pd(II) Anticancer Candidates

Research groups focused on overcoming platinum resistance in ovarian cancer should procure sodium 4,6-dimethylpyrimidine-2-thiolate as the ligand precursor for synthesizing trans-[M(SN)₂P₂]-type complexes. The 4,6-dimethyl substitution on the pyrimidine-2-thione ligand confers up to 7-fold higher antiproliferative activity against cisplatin-resistant A2780cisR cells relative to cisplatin, while maintaining comparable potency in cisplatin-sensitive A2780 cells [1]. This resistance-breaking property, validated in a screen of ten complexes across eight thione ligands, provides a rational basis for selecting this specific thiolate over unsubstituted or alternative heterocyclic thiones for Structure-Activity Relationship (SAR) campaigns targeting resistant ovarian cancer phenotypes.

Sterically Controlled Mononuclear Complex Synthesis for Crystallographic Benchmarking

When the research objective requires a structurally homogeneous, mononuclear Pt(II) or Pd(II) bis-thiolate complex for crystallographic analysis or spectroscopic benchmarking, sodium 4,6-dimethylpyrimidine-2-thiolate is the preferred reagent. Unlike unsubstituted pyrimidine-2-thiolate (which yields dinuclear species) or 4-methylpyrimidine-2-thiolate (which gives mixed products), the 4,6-dimethyl derivative produces exclusively mononuclear trans-configured complexes, as established by direct comparative synthesis and single-crystal X-ray diffraction [2]. This simplifies purification, improves yield predictability, and provides a clean spectroscopic reference standard.

Metal Complex Libraries Targeting M. tuberculosis with Second-Line Drug Benchmarking

For medicinal chemistry programs targeting tuberculosis, sodium 4,6-dimethylpyrimidine-2-thiolate enables the synthesis of Pt(II) and Pd(II) complexes that have demonstrated activity against M. tuberculosis strain H37RV [3]. The broader pyrimidine-2-thiolate scaffold has been validated in Ru(II) complexes showing MICs superior to cycloserine, a WHO-recommended second-line anti-TB drug [4]. The 4,6-dimethyl substitution adds the critical advantage of predictable mononuclear product formation (see Evidence Item 1), which is essential for reproducible biological screening and eventual structure-activity optimization.

Differential Vibrio Species Identification Based on Halophilic Sensitivity

Public health and marine microbiology laboratories can utilize 4,6-dimethylpyrimidine-2-thiol (generated from the sodium salt by acidification) as a differential agent for distinguishing halophilic from non-halophilic Vibrio isolates. The compound exhibits a consistent 2-fold differential in MIC/MBC (32 μg/mL for halophilic vs. 64 μg/mL for non-halophilic strains across 37 clinical isolates) [5]. This differential sensitivity complements established markers (TCBS/CLED growth, pteridine, crystal violet, Tween 80 hydrolysis) and provides an additional phenotypic discrimination tool for epidemiological or taxonomic studies of Vibrio species.

Application
Selection Property
Validation Focus
Ovarian cancer cisplatin-resistance research
Resistance-model response context
Cell viability endpoint comparison
Mononuclear Pt/Pd complex synthesis
Steric control for exclusive mononuclear products
Crystallographic and spectroscopic characterization
M. tuberculosis inhibitor screening
Reported anti-TB scaffold activity
MIC endpoint against H37Rv strain
Vibrio species differential screening
Halophilic sensitivity differential
MIC/MBC endpoint differentiation
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